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Compound of Interest

Biotin-PEG7-C2-NH-Vidarabine-S-
CH3

Cat. No.: B12419458

Compound Name:

In-Depth Technical Guide: Biotin-PEG7-C2-NH-
Vidarabine-S-CH3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
potential applications of Biotin-PEG7-C2-NH-Vidarabine-S-CH3, a specialized chemical probe
used in advanced biological research, particularly in the field of targeted protein degradation.

Core Molecular Data

Biotin-PEG7-C2-NH-Vidarabine-S-CH3 is a complex, heterobifunctional molecule. The
guantitative data for this compound are summarized below.

Property Value
Molecular Formula C37H62N8012S2
Molecular Weight 875.06 g/mol

Overview and Applications
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Biotin-PEG7-C2-NH-Vidarabine-S-CH3 is a PEG-based linker that incorporates the
adenosine analog, Vidarabine.[1][2] Vidarabine is an antiviral agent known to be active against
herpes simplex and varicella zoster viruses.[1][2] In the context of this molecule, Vidarabine
serves as a ligand for a target protein of interest. The biotin moiety allows for affinity-based
applications, while the polyethylene glycol (PEG) linker provides spacing and improves
solubility.

The primary application of this molecule is in the development of Proteolysis Targeting
Chimeras (PROTACSs). PROTACSs are novel therapeutic modalities that utilize the cell's own
ubiquitin-proteasome system to selectively degrade target proteins.

Role in PROTAC Technology

A PROTAC molecule is comprised of three key components: a ligand that binds to a target
protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that
connects the two. Biotin-PEG7-C2-NH-Vidarabine-S-CH3 is designed to function as a
component of a PROTAC, where Vidarabine acts as the POI-binding ligand. The other end of
the molecule would be conjugated to an E3 ligase ligand to form a complete PROTAC.

The general mechanism of action for a PROTAC is illustrated in the signaling pathway diagram
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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